![molecular formula C12H7NO2 B6258590 10H-chromeno[3,2-c]pyridin-10-one CAS No. 54629-30-0](/img/no-structure.png)
10H-chromeno[3,2-c]pyridin-10-one
Overview
Description
10H-Chromeno[3,2-c]pyridin-10-one, also known as chromenopyridone, is a heterocyclic compound and a derivative of pyridone. It is a white crystalline solid with a molecular weight of 206.24 g/mol and a melting point of 152-153 °C. Chromenopyridone is an important synthetic intermediate for the production of pharmaceuticals and other organic compounds. It has been used in the synthesis of several biologically active compounds, such as antifungal agents, anticonvulsants, and anti-inflammatory agents.
Scientific Research Applications
Chromenopyridone has been used in scientific research to synthesize various compounds. It has been used to synthesize substituted chromeno[3,2-c]pyridin-10-ones, which have been found to exhibit antifungal activity. Chromenopyridone has also been used to synthesize pyrido[2,3-b]indoles, which have been found to possess anti-inflammatory and anticonvulsant properties.
Mechanism of Action
Chromenopyridone acts as a proton acceptor, which facilitates the formation of a carbocation intermediate. This intermediate can then undergo a nucleophilic attack to form a carbon-carbon bond. This is followed by a rearrangement to form the desired product.
Biochemical and Physiological Effects
Chromenopyridone has been found to possess antifungal activity. It has also been found to possess anti-inflammatory and anticonvulsant properties.
Advantages and Limitations for Lab Experiments
The advantages of using 10H-chromeno[3,2-c]pyridin-10-onedone in laboratory experiments include its availability, low cost, and ease of synthesis. However, it should be noted that 10H-chromeno[3,2-c]pyridin-10-onedone is highly flammable and should be handled with care.
Future Directions
Future research on 10H-chromeno[3,2-c]pyridin-10-onedone could focus on its potential use in the synthesis of other biologically active compounds, such as anti-cancer agents. Additionally, further research could be conducted to explore its efficacy in other areas such as drug delivery, gene therapy, and enzyme inhibition. Additionally, further studies could be conducted to explore its potential toxicity and any possible side effects.
Synthesis Methods
Chromenopyridone can be synthesized from 3-hydroxy-2-methyl-4-pyrone and 4-chloro-2-nitrophenol through a condensation reaction. The reaction is carried out in the presence of a base, such as potassium carbonate, and a catalyst, such as p-toluenesulfonic acid. The product is then purified by column chromatography and recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 10H-chromeno[3,2-c]pyridin-10-one involves the condensation of 2-amino-3-cyanopyridine with salicylaldehyde followed by cyclization and oxidation.", "Starting Materials": [ "2-amino-3-cyanopyridine", "salicylaldehyde", "acetic acid", "sodium acetate", "hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2-amino-3-cyanopyridine (1.0 g, 8.0 mmol) and salicylaldehyde (1.2 g, 10.0 mmol) in acetic acid (20 mL) and add sodium acetate (1.5 g, 18.0 mmol). Stir the mixture at room temperature for 2 hours.", "Step 2: Filter the resulting solid and wash with water. Dry the solid under vacuum to obtain the intermediate product.", "Step 3: Dissolve the intermediate product in ethanol (20 mL) and add hydrogen peroxide (1.0 mL, 30% w/w). Heat the mixture at reflux for 4 hours.", "Step 4: Cool the mixture to room temperature and filter the resulting solid. Wash with water and dry under vacuum to obtain the final product, 10H-chromeno[3,2-c]pyridin-10-one." ] } | |
CAS RN |
54629-30-0 |
Product Name |
10H-chromeno[3,2-c]pyridin-10-one |
Molecular Formula |
C12H7NO2 |
Molecular Weight |
197.2 |
Purity |
95 |
Origin of Product |
United States |
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